(Z)-methyl 4-((4-methyl-6-((methylsulfonyl)oxy)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate

• IUPAC Name: methyl 4-[(Z)-(4-methyl-6-methylsulfonyloxy-3-oxo-1-benzofuran-2-ylidene)methyl]benzoate
• InChI: InChI=1S/C19H16O7S/c1-11-8-14(26-27(3,22)23)10-15-17(11)18(20)16(25-15)9-12-4-6-13(7-5-12)19(21)24-2/h4-10H,1-3H3/b16-9-
• InChI Key: HLFDXZWHWBXTTQ-SXGWCWSVSA-N
• Canonical SMILES: CC1=CC(=CC2=C1C(=O)C(=CC3=CC=C(C=C3)C(=O)OC)O2)OS(=O)(=O)C
• Isomeric SMILES: CC1=CC(=CC2=C1C(=O)/C(=C/C3=CC=C(C=C3)C(=O)OC)/O2)OS(=O)(=O)C
• Molecular Formula: C19H16O7S
• Molecular Weight: 388.4 g/mol

Description

(Z)-methyl 4-((4-methyl-6-((methylsulfonyl)oxy)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate is a useful research compound. Its molecular formula is C19H16O7S and its molecular weight is 388.39. The purity is usually 95%.
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Scientific Research Applications

Sulfonation and Reaction Mechanisms

• Sulfonation Techniques: Studies have explored sulfonation techniques and the synthesis of sulfone derivatives, highlighting methods that could potentially apply to similar compounds for creating targeted sulfonated products useful in various chemical processes (Hirst & Parsons, 2003).
• Cyclization Reactions: Research on the cyclization reactions of certain benzoate derivatives in the presence of bases showcases the formation of complex cyclic compounds, which could offer insights into similar transformations for (Z)-methyl 4-((4-methyl-6-((methylsulfonyl)oxy)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate (Ukrainets et al., 2014).

Potential Applications in Material Science and Medicine

• Novel Anti-proliferative Agents: A study on the synthesis and evaluation of novel quinuclidinone derivatives, including compounds structurally related to the one , has been conducted to explore their potential as anti-cancer agents. These findings may suggest similar research pathways for assessing the biomedical applications of (Z)-methyl 4-((4-methyl-6-((methylsulfonyl)oxy)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate (Soni et al., 2015).
• Fuel Cell Applications: Research into locally and densely sulfonated poly(ether sulfone)s for proton exchange membrane in fuel cells highlights the importance of sulfonation in enhancing material properties for energy applications. This could imply potential research into the sulfonation of similar compounds for use in energy or material science fields (Matsumoto et al., 2009).